Cas no 190384-96-4 (Benzothiazole,2-[(1,1-dimethylethoxy)methyl]-)
190384-96-4 structure
Product Name:Benzothiazole,2-[(1,1-dimethylethoxy)methyl]-
CAS No:190384-96-4
MF:C12H15NOS
MW:221.318601846695
CID:115800
PubChem ID:45077183
Update Time:2025-04-18
Benzothiazole,2-[(1,1-dimethylethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-[(1,1-dimethylethoxy)methyl]-
- Benzothiazole, 2-[(1,1-dimethylethoxy)methyl]- (9CI)
- 190384-96-4
- 2-{[(2-Methyl-2-propanyl)oxy]methyl}-1,3-benzothiazole
- SCHEMBL13314539
- Benzothiazole, 2-[(1,1-dimethylethoxy)methyl]-
- DB-285821
-
- Inchi: 1S/C12H15NOS/c1-12(2,3)14-8-11-13-9-6-4-5-7-10(9)15-11/h4-7H,8H2,1-3H3
- InChI Key: WTSMWMZLOKRYNJ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1COC(C)(C)C
Computed Properties
- Exact Mass: 221.08755
- Monoisotopic Mass: 221.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.4A^2
Experimental Properties
- PSA: 22.12
Benzothiazole,2-[(1,1-dimethylethoxy)methyl]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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